Tiazofurin
Overview
Description
Molecular Structure Analysis
Tiazofurin is a small molecule with the chemical formula C9H12N2O5S . Its structure includes a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom .
Physical And Chemical Properties Analysis
Tiazofurin has an average mass of 260.267 Da and a monoisotopic mass of 260.046692 Da . It has a density of 1.6±0.1 g/cm3, a boiling point of 641.3±55.0 °C at 760 mmHg, and a vapor pressure of 0.0±2.0 mmHg at 25°C .
Scientific Research Applications
Antineoplastic Drug
Tiazofurin is known to have antineoplastic properties . It has been found to have an antiproliferative effect on tumor cells both in vitro and in the murine system . This makes it a potential candidate for cancer treatment.
Inhibitor of IMPDH
Tiazofurin selectively blocks Inosine 5’-monophosphate dehydrogenase (IMPDH) activity . IMPDH is the rate-limiting enzyme of guanosine triphosphate (GTP) biosynthesis, making it a sensitive target of chemotherapy . This property of Tiazofurin could be leveraged in the development of new chemotherapy drugs.
Treatment of Chronic Myeloid Leukemia
In clinical trials, the most consistent responses to Tiazofurin therapy were seen in patients with myeloid blast crisis of chronic myeloid leukemia . This suggests that Tiazofurin could be used in the treatment of this specific type of leukemia.
Antioxidant
Thiazole derivatives, such as Tiazofurin, have been found to act as antioxidants . This property could be useful in various medical and scientific applications, including the treatment of diseases caused by oxidative stress.
Anti-inflammatory
Tiazofurin, as a thiazole derivative, has also been associated with anti-inflammatory properties . This could make it a potential candidate for the treatment of inflammatory diseases.
Antimicrobial
Thiazole derivatives, including Tiazofurin, have been found to have antimicrobial properties . This suggests that Tiazofurin could be used in the development of new antimicrobial drugs.
Antifungal
Tiazofurin has been found to have antifungal properties . This could be leveraged in the development of new antifungal medications.
Antiviral
Thiazole derivatives, such as Tiazofurin, have been associated with antiviral properties . This suggests that Tiazofurin could potentially be used in the treatment of viral infections.
Mechanism of Action
Target of Action
Tiazofurin primarily targets the enzyme Inosine-5’-monophosphate dehydrogenase (IMPDH) . IMPDH plays a crucial role in the biosynthesis of guanosine triphosphate (GTP), a molecule that is essential for a variety of cellular processes . The activity of IMPDH is increased in all cancer cells, making it a sensitive target for chemotherapy .
Mode of Action
Tiazofurin selectively blocks the activity of IMPDH . By inhibiting IMPDH, Tiazofurin disrupts the biosynthesis of GTP, which can lead to a state of guanine nucleotide depletion . This disruption can inhibit the proliferation of cancer cells .
Biochemical Pathways
The inhibition of IMPDH by Tiazofurin affects the pathway of GTP biosynthesis . GTP is essential for a variety of cellular processes, including protein synthesis, signal transduction, and cell division. By disrupting GTP biosynthesis, Tiazofurin can exert an antiproliferative effect on tumor cells .
Result of Action
The inhibition of IMPDH and the subsequent disruption of GTP biosynthesis by Tiazofurin can lead to a state of guanine nucleotide depletion . This can inhibit the proliferation of cancer cells, demonstrating the compound’s antineoplastic effects .
properties
IUPAC Name |
2-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-thiazole-4-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O5S/c10-8(15)3-2-17-9(11-3)7-6(14)5(13)4(1-12)16-7/h2,4-7,12-14H,1H2,(H2,10,15)/t4-,5-,6-,7-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVRDYQYEVDDKCR-DBRKOABJSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(S1)C2C(C(C(O2)CO)O)O)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C(N=C(S1)[C@H]2[C@@H]([C@@H]([C@H](O2)CO)O)O)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00208827 |
Source
|
| Record name | Tiazofurin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00208827 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
Soluble in water |
Source
|
| Record name | TIAZOFURIN | |
| Source | NCI Investigational Drugs | |
| URL | http://dtp.nci.nih.gov/NCI-InvestigationalDrugsCI92/286193%20(1992).txt | |
| Description | An investigational drug is one that is under study but does not have permission from the U.S. Food and Drug Administration (FDA) to be legally marketed and sold in the United States. NCI provides the investigational drug to the physicians who are participating in clinical trials or TRC protocols. For more information please visit NCI investigational drug website: https://www.cancer.gov/about-cancer/treatment/drugs/investigational-drug-access-fact-sheet | |
Product Name |
Tiazofurin | |
CAS RN |
60084-10-8 |
Source
|
| Record name | Tiazofurin | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=60084-10-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Tiazofurin [USAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0060084108 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Tiazofurine | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB13243 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | Tiazofurin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00208827 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | TIAZOFURIN | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ULJ82834RE | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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